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Introduction
GSK805 is a potent and orally bioavailable inhibitor of Retinoic acid receptor-related orphan

receptor gamma t (RORγt).[1][2] RORγt is a key transcription factor that governs the

differentiation of T helper 17 (Th17) cells, a subset of T cells implicated in the pathogenesis of

various autoimmune and inflammatory diseases.[3] By acting as an inverse agonist, GSK805
effectively suppresses the transcriptional activity of RORγt, leading to reduced production of

pro-inflammatory cytokines such as Interleukin-17 (IL-17).[3][4] These application notes provide

detailed protocols for the dissolution and use of GSK805 in cell culture-based assays.

Mechanism of Action
GSK805 selectively targets RORγt, a nuclear receptor crucial for the lineage determination of

Th17 cells.[3][4] In its active state, RORγt binds to specific DNA response elements in the

promoter regions of target genes, including IL17A and IL17F, and recruits coactivators to

initiate transcription. GSK805 binds to the ligand-binding domain of RORγt, promoting a

conformational change that favors the recruitment of corepressors over coactivators. This
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inhibition of RORγt-mediated transcription results in a significant reduction of Th17 cell

differentiation and their effector functions.[4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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